2,2-Difluoro-1-(oxan-4-yl)propan-1-one
Description
2,2-Difluoro-1-(oxan-4-yl)propan-1-one is a fluorinated ketone featuring a tetrahydropyran (oxan-4-yl) moiety and two fluorine atoms at the β-carbon position. This structural configuration confers unique electronic and steric properties, making it valuable in pharmaceutical and materials chemistry. The fluorine atoms enhance electronegativity and may improve resistance to oxidative degradation, a common feature in fluorinated compounds .
Properties
Molecular Formula |
C8H12F2O2 |
|---|---|
Molecular Weight |
178.18 g/mol |
IUPAC Name |
2,2-difluoro-1-(oxan-4-yl)propan-1-one |
InChI |
InChI=1S/C8H12F2O2/c1-8(9,10)7(11)6-2-4-12-5-3-6/h6H,2-5H2,1H3 |
InChI Key |
VXWXSYOTUSMBOV-UHFFFAOYSA-N |
Canonical SMILES |
CC(C(=O)C1CCOCC1)(F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Halogenated Analogs
2-Bromo-1-(oxan-4-yl)propan-1-one
- Molecular Formula : C₈H₁₃BrO₂
- Molecular Weight : 221.09 g/mol
- Key Differences : Replacing fluorine with bromine increases molecular weight (221.09 vs. ~178.18 for the difluoro compound) and alters reactivity. Bromine’s larger atomic radius may hinder steric accessibility in nucleophilic reactions compared to fluorine .
- Applications : Used as a precursor in organic synthesis, particularly for introducing oxan-4-yl groups into target molecules .
Heterocyclic and Aromatic Derivatives
- 4-Fluoromethcathinone (4-FMC) Molecular Formula: C₁₀H₁₂FNO Molecular Weight: 181.21 g/mol Key Differences: The methylamino group at the β-position and fluorophenyl ring confer stimulant properties via monoamine transporter interactions, unlike the non-aromatic oxan-4-yl group in the target compound .
Physicochemical Properties
| Compound | Molecular Weight (g/mol) | LogP<sup>*</sup> | Solubility (Water) | Stability |
|---|---|---|---|---|
| 2,2-Difluoro-1-(oxan-4-yl)propan-1-one | ~178.18 | ~1.2 (estimated) | Moderate | High (fluorine) |
| 2-Bromo-1-(oxan-4-yl)propan-1-one | 221.09 | ~2.1 | Low | Moderate (Br) |
| 4-FMC | 181.21 | ~1.8 | High (HCl salt) | Sensitive to light |
| 2,2-Difluoro-1-(4-phenoxyphenyl)ethanone | 248.23 | ~3.5 | Low | High |
<sup>*</sup>LogP values estimated using fragment-based methods.
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